![molecular formula Pb[TixZr1-x]O3<br>O5PbTiZ B082051 Lead titanium zirconium oxide CAS No. 12626-81-2](/img/structure/B82051.png)
Lead titanium zirconium oxide
Overview
Description
Synthesis Analysis
The synthesis of lead titanium zirconium oxide involves various methods, each tailored to achieve specific material properties. For instance, the oxidant peroxo method (OPM) has been used to synthesize PbZr₁₋ₓTiₓO₃ with varying ratios of zirconium to titanium, demonstrating the ability to control the phase structure and particle size through careful adjustment of synthesis conditions (Camargo et al., 2009). Another approach involves the sol-gel process, which allows for the preparation of lead zirconate titanate (PZT) powders using different precursors for titanium and zirconium, highlighting the influence of precursors on crystallization behavior (Wu et al., 2005).
Molecular Structure Analysis
The molecular structure of lead titanium zirconium oxide significantly influences its properties and applications. Studies have shown that the structure can vary from amorphous to crystalline, depending on the synthesis conditions and subsequent heat treatment. For example, the use of the oxidant peroxo method resulted in spherical particles with diameters between 20 and 60 nm, and the presence of necks between particles treated at 700°C, indicative of a complex interplay between composition and thermal processing (Camargo et al., 2009).
Chemical Reactions and Properties
The chemical reactions and properties of lead titanium zirconium oxide are closely related to its synthesis and molecular structure. For instance, the formation of mixed-metal species at room temperature demonstrates the complex interactions between titanium or zirconium alkoxides and lead carboxylates, leading to structures based on triangular M2Pb cores (M = Zr, Ti), which are pivotal for the formation of perovskites (Brethon & Hubert-Pfalzgraf, 2006).
Physical Properties Analysis
The physical properties of lead titanium zirconium oxide, such as particle size, surface area, and porosity, are critical for its application in electronic devices. These properties are influenced by the synthesis method and conditions. For example, the sol-gel technique has been employed to achieve well-crystallized single-phase PZT powders with a homogeneous microstructure and small grain sizes, essential for high-performance piezoelectric devices (Wu et al., 2005).
Chemical Properties Analysis
The chemical properties of lead titanium zirconium oxide, including stability, reactivity, and compatibility with other materials, are pivotal for its integration into various applications. Research has highlighted the role of synthesis in determining these properties, with methods like the oxidant peroxo method enabling the control over the chemical composition and phase structure, which in turn influences the material's chemical stability and reactivity (Camargo et al., 2009).
Scientific Research Applications
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Piezoelectric Sensors and Actuators
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Ultrasound Transducers
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Microelectronics
- Application : PZT-based ceramics are used in numerous advanced applications, including sensors, displays, actuators, resonators, chips .
- Method : PZT-based ceramics are fabricated into various microelectronic components. Their excellent piezoelectric properties make them suitable for these applications .
- Results : Despite the poor mechanical characteristics of these materials, their utility in composite materials has been improved by fabricating transgranular type PZT ceramic nanocomposites .
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Ferroelectric Random Access Memory (FRAM)
- Application : PZT’s ferroelectric properties make it suitable for use in non-volatile memory devices such as FRAM .
- Method : In FRAM, the polarization of a thin ferroelectric film of PZT is altered to represent binary data .
- Results : This technology offers advantages over flash memory, such as faster write performance and lower power usage .
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Micro-Electro-Mechanical Systems (MEMS)
- Application : PZT is used in MEMS devices due to its piezoelectric properties .
- Method : In MEMS devices, PZT can be used to convert mechanical energy into electrical energy and vice versa .
- Results : This has led to the development of various micro-scale devices, including micro-sensors and micro-actuators .
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Thin Film Deposition
- Application : PZT is used in thin film deposition processes for various devices, including piezoelectric sensors, acoustic devices, storage devices, and display devices .
- Method : The properties of PZT sputtering targets make them suitable for thin film deposition and device fabrication .
- Results : This has broadened the application potential of PZT in various fields .
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Energy Harvesting
- Application : PZT’s piezoelectric properties make it suitable for energy harvesting applications, where mechanical energy is converted into electrical energy .
- Method : In energy harvesting devices, mechanical stress (such as vibrations or pressure changes) applied to PZT can generate an electric charge, which can be stored and used to power other devices .
- Results : This technology has the potential to provide a sustainable power source for small electronic devices, reducing the need for traditional batteries .
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Optical Devices
- Application : PZT is used in various optical devices, including modulators, switches, and tunable filters .
- Method : The electro-optic effect of PZT, where the refractive index changes in response to an electric field, is utilized in these devices .
- Results : This has led to advancements in optical communication systems, improving data transmission speed and efficiency .
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Sputtering Targets
- Application : PZT is used in sputtering targets for thin film deposition processes .
- Method : The properties of PZT sputtering targets make them suitable for thin film deposition and device fabrication .
- Results : This has broadened the application potential of PZT in various fields, including piezoelectric sensors, acoustic devices, storage devices, and display devices .
Future Directions
There has been a large push towards finding alternatives to PZT due to legislations in many countries restricting the use of lead alloys and compounds in commercial products . Moreover, recent research has shown that using a safe solvent for the preparation of PZT can result in an enhancement of the electrical and piezoelectric properties .
properties
IUPAC Name |
lead(2+);oxygen(2-);titanium(4+);zirconium(4+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/5O.Pb.Ti.Zr/q5*-2;+2;2*+4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFGPZNIAWCZYJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[O-2].[O-2].[Ti+4].[Zr+4].[Pb+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O5PbTiZr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00893914 |
Source
|
| Record name | Lead zirconate titanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00893914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
426 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Available as piezoelectric crystals; [Hawley] |
Source
|
| Record name | Lead zirconate titanate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/2548 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Lead titanium zirconium oxide | |
CAS RN |
12626-81-2 |
Source
|
| Record name | Lead titanate zirconate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012626812 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lead titanium zirconium oxide (Pb(Ti,Zr)O3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Lead zirconate titanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00893914 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Lead titanium zirconium oxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.467 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
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Citations
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